4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine

• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 2,2-dimethyl-6-nitro-3H-1,4-benzoxazin-4-amine
• InChI: InChI=1S/C10H13N3O3/c1-10(2)6-12(11)8-5-7(13(14)15)3-4-9(8)16-10/h3-5H,6,11H2,1-2H3
• InChI Key: MRZFTBQIRCOVFD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C2=C(O1)C=CC(=C2)[N+](=O)[O-])N)C

Description

4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 69 ml of methanol was dissolved 2.29 g of 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-2H-1,4-benzoxazine and the solution was cooled on an ice bath. After addition of a solution of 1.16 g of sodium hydroxide in 8.1 ml of water to the above solution, 3.13 g of formamidinosulfinic acid was gradually added. The mixture was stirred at room temperature overnight and, then, concentrated. The concentrate was subjected to column chromatography (eluent: hexane;ethyl acetate=9:1) to give 0.4 g of 4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine.